1-phenyl-4-(4,5,6,7-tetrahydro-2-benzothien-1-ylcarbonyl)piperazine

• IUPAC Name: (4-phenylpiperazin-1-yl)-(4,5,6,7-tetrahydro-2-benzothiophen-1-yl)methanone
• InChI: InChI=1S/C19H22N2OS/c22-19(18-17-9-5-4-6-15(17)14-23-18)21-12-10-20(11-13-21)16-7-2-1-3-8-16/h1-3,7-8,14H,4-6,9-13H2
• InChI Key: NUQGSMNNGOACKA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(SC=C2C1)C(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C19H22N2OS
• Molecular Weight: 326.5 g/mol

Description

1-phenyl-4-(4,5,6,7-tetrahydro-2-benzothien-1-ylcarbonyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has since been used in scientific research to study its mechanism of action and its effects on the biochemical and physiological systems of the body.

Mechanism of Action

The mechanism of action of 1-phenyl-4-(4,5,6,7-tetrahydro-2-benzothien-1-ylcarbonyl)piperazine involves its binding to the serotonin receptors, which leads to the activation of intracellular signaling pathways. This activation results in the release of neurotransmitters such as dopamine and norepinephrine, which are involved in the regulation of mood, appetite, and other physiological processes.
Biochemical and Physiological Effects
1-phenyl-4-(4,5,6,7-tetrahydro-2-benzothien-1-ylcarbonyl)piperazine has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in the brain, which can lead to increased feelings of euphoria and stimulation. 1-phenyl-4-(4,5,6,7-tetrahydro-2-benzothien-1-ylcarbonyl)piperazine has also been shown to decrease food intake and increase locomotor activity in animal studies.

Advantages and Limitations for Lab Experiments

1-phenyl-4-(4,5,6,7-tetrahydro-2-benzothien-1-ylcarbonyl)piperazine has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive, making it a useful tool for researchers on a budget. Additionally, 1-phenyl-4-(4,5,6,7-tetrahydro-2-benzothien-1-ylcarbonyl)piperazine has a well-established mechanism of action and has been extensively studied, making it a reliable tool for scientific research.
However, there are also some limitations to the use of 1-phenyl-4-(4,5,6,7-tetrahydro-2-benzothien-1-ylcarbonyl)piperazine in laboratory experiments. It has a narrow therapeutic window, meaning that it can be toxic at higher doses. Additionally, its effects can be highly variable depending on the dose and route of administration, which can make it difficult to interpret results.

Future Directions

There are several future directions for research involving 1-phenyl-4-(4,5,6,7-tetrahydro-2-benzothien-1-ylcarbonyl)piperazine. One area of interest is the role of 1-phenyl-4-(4,5,6,7-tetrahydro-2-benzothien-1-ylcarbonyl)piperazine in the regulation of appetite and weight loss. Additionally, research is needed to further elucidate the mechanisms underlying the effects of 1-phenyl-4-(4,5,6,7-tetrahydro-2-benzothien-1-ylcarbonyl)piperazine on the central nervous system. Finally, the development of more selective serotonin receptor agonists and antagonists could lead to the development of more effective treatments for various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 1-phenyl-4-(4,5,6,7-tetrahydro-2-benzothien-1-ylcarbonyl)piperazine involves the reaction of 1-phenylpiperazine with 2-benzothiophenecarbonyl chloride in the presence of a base such as triethylamine. The resulting compound is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-phenyl-4-(4,5,6,7-tetrahydro-2-benzothien-1-ylcarbonyl)piperazine has been used in scientific research to study its effects on the central nervous system. It has been shown to have an affinity for the serotonin receptors, specifically the 5-HT1B and 5-HT2C receptors. 1-phenyl-4-(4,5,6,7-tetrahydro-2-benzothien-1-ylcarbonyl)piperazine has been used as a tool to study the role of these receptors in various physiological and behavioral processes such as appetite regulation, mood, and anxiety.